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Compound of Interest

Compound Name: 6-aminoundecanedioic Acid

CAS No.: 104178-12-3

Cat. No.: B14343681

Get Quote

This guide provides an in-depth, procedural framework for the safe and compliant disposal of

6-aminoundecanedioic acid. As professionals in research and development, our commitment

to safety and environmental stewardship is paramount. This document moves beyond a simple

checklist, offering a decision-making framework grounded in chemical principles and regulatory

awareness to ensure that every disposal action is deliberate, safe, and justifiable.

A Note on Hazard Classification: A specific Safety Data Sheet (SDS) for 6-
aminoundecanedioic acid is not readily available in public databases. Therefore, this

guidance is expertly synthesized based on the well-documented properties of its close

structural analog, 11-aminoundecanoic acid.[1][2] It is imperative that you consult the

manufacturer-provided SDS for your specific product and defer to your institution's

Environmental Health & Safety (EHS) guidelines, which supersede any general

recommendations provided here.

Part 1: Chemical Profile and Hazard Assessment
Understanding the chemical nature of 6-aminoundecanedioic acid is fundamental to its safe

disposal. As a long-chain aliphatic amino dicarboxylic acid, it possesses both acidic (two -
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COOH) and basic (-NH2) functional groups, making it an amphoteric substance.

Key Safety & Environmental Characteristics (Inferred from 11-aminoundecanoic acid):

Acute Toxicity: Expected to be very low, with negligible toxicity via oral or dermal routes.[2]

Irritation: Not considered a skin irritant, but may cause slight, transient eye irritation as a

dust.[1] Handling as a powder warrants appropriate eye protection.

Physical Hazards: Like many organic powders, fine dust dispersed in the air may form a

combustible mixture.[3]

Environmental Fate: The molecule is readily biodegradable. However, it is considered

harmful to aquatic algae.[1][2] This is the primary characteristic influencing the disposal

protocol, as direct release into sanitary sewer systems without treatment is environmentally

irresponsible.

Part 2: Personal Protective Equipment (PPE) for
Disposal
Before beginning any disposal procedure, ensure the following PPE is worn to mitigate

exposure risks:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles conforming

to OSHA 29 CFR 1910.133 or European Standard EN166.[4]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected for integrity before

use.[5]

Body Protection: A standard laboratory coat should be worn to protect against incidental

contact.[5]

Respiratory Protection: If handling large quantities of fine powder outside of a ventilated

enclosure, a NIOSH/MSHA-approved respirator with a particulate filter may be necessary to

prevent inhalation.[6]

Part 3: Disposal Pathway Decision Framework
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The correct disposal route depends on the nature of the waste, institutional policies, and local

regulations. This logical framework will guide you to the appropriate protocol.

Start: Waste Generated

Is waste mixed with other
hazardous chemicals (solvents, metals)?

Protocol B:
Collect for Hazardous Waste Disposal

Yes

Consult Institutional/Local Policy:
Does it permit drain disposal of non-RCRA

hazardous, biodegradable materials
after neutralization?

No (Pure Substance)

End: Disposal Complete

No
Is the quantity small

(e.g., <100g or <1L of dilute solution)?

Yes

No (Large Quantity)

Protocol A:
Neutralization & Drain Disposal

Yes
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Click to download full resolution via product page

Caption: Disposal Decision Workflow for 6-Aminoundecanedioic Acid.

Part 4: Step-by-Step Disposal Protocols
Follow the protocol determined by the decision framework above.

Protocol A: Neutralization & Drain Disposal (For Small
Quantities)
This procedure is only appropriate if permitted by your institution for non-hazardous,

biodegradable waste and is intended to mitigate the substance's aquatic toxicity before

disposal.

Causality: Neutralizing the amphoteric amino acid to a pH range acceptable for sewer systems

(typically 6.0-9.0) minimizes shock to the aquatic environment and the wastewater treatment

facility's microbiome.[7][8] The high dilution factor further reduces the concentration of the

substance to negligible levels.

Table 1: Neutralization Protocol Summary

Parameter Guideline Rationale

Work Area Chemical Fume Hood
Vapors or heat may be
generated during
neutralization.[7]

Neutralizing Agent

Dilute (~5%) Sodium

Bicarbonate or Sodium

Hydroxide

Bicarbonate is a weak base,

offering a safer, more

controlled neutralization.

Target pH 6.0 - 8.0
A neutral pH is crucial to

prevent harm to aquatic life.[8]

| Dilution Factor | >100 parts water | Minimizes the final concentration of the substance entering

the drain. |
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Methodology:

Prepare for Neutralization: Perform all steps in a chemical fume hood. Place your beaker

containing the 6-aminoundecanedioic acid waste (dissolved in water) into a larger

secondary container or an ice bath to dissipate any heat generated.

Dilute the Waste: If you have a concentrated solution, dilute it by slowly adding it to at least

10 volumes of cold water.

Slowly Neutralize: While stirring the diluted amino acid solution, slowly add a dilute (~5%)

solution of sodium bicarbonate or sodium hydroxide.

Monitor pH: Periodically check the pH of the solution using a calibrated pH meter or pH

indicator strips.

Achieve Target pH: Continue adding the neutralizing agent until the pH is stable within the

target range of 6.0 - 8.0.

Final Disposal: Pour the neutralized solution into the sanitary sewer drain, followed by

flushing with a large volume of cold water (at least 100 times the volume of your neutralized

solution).

Protocol B: Collection for Chemical Waste Disposal
This is the most conservative and broadly compliant method, required for large quantities,

mixtures with hazardous materials, or when institutional policy prohibits drain disposal.

Causality: This protocol adheres to the "cradle-to-grave" principle of hazardous waste

management enforced by the EPA and similar regulatory bodies.[9] It ensures that the chemical

is handled, transported, and ultimately disposed of by a licensed facility equipped to manage

chemical waste without environmental release.

Methodology:

Select a Container: Use a clean, sealable container that is chemically compatible with the

waste. The original product container is often a suitable choice.[9]
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Label the Container: Clearly label the container with a "Hazardous Waste" tag. The label

must include the full chemical name: "6-Aminoundecanedioic Acid" and specify any other

components if it is a mixed waste stream.

Collect Waste: Transfer the waste into the labeled container. Do not mix it with incompatible

waste streams (e.g., strong acids, bases, or oxidizers).

Seal and Store: Securely close the container. Store it in a designated Satellite Accumulation

Area or your laboratory's designated waste collection spot, ensuring it is away from drains

and high-traffic areas.

Arrange for Pickup: Contact your institution's EHS department to schedule a waste pickup.

Part 5: Management of Empty Containers
An empty container that held 6-aminoundecanedioic acid must be properly decontaminated

before being discarded as regular trash.

First Rinse: Rinse the empty container with a suitable solvent (e.g., water). This first rinsate

must be collected and disposed of as chemical waste.[9] It can be added to your bulk waste

container (Protocol B) or be neutralized and disposed of via the drain (Protocol A).

Subsequent Rinses: Triple rinse the container with water.

Final Disposal: After triple rinsing and air-drying, deface the original label and dispose of the

container in the appropriate recycling or solid waste bin as per your facility's guidelines.

Part 6: Emergency Procedures for Spills
In the event of a spill, immediate and correct action is crucial.

Alert Personnel: Notify others in the immediate area of the spill.

Don PPE: Ensure you are wearing the appropriate PPE (goggles, gloves, lab coat).

Contain the Spill: For a solid spill, gently sweep up the material to avoid creating dust. For a

liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand).
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Collect Cleanup Debris: Scoop the swept powder or absorbent material into a designated

container for chemical waste disposal.

Clean the Area: Wipe the spill area with soap and water. Collect the cleaning materials

(wipes, etc.) for disposal as chemical waste.

Label and Dispose: Label the waste container and dispose of it according to Protocol B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14343681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

